Loosely bonded adducts of plumbocene; structures and solution dynamics of [(η-C5H5)2Pb·tmeda] and [(η-C5H5)2Pb·4,4′-Me2bipy](tmeda = Me2NCH2CH2NMe2, 4,4′-Me2bipy = 4,4′-dimethylbipyridine)
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/CC9960001977
Abstract
The first Lewis-base adducts of a neutral p-block group metallocene, [(η-C5H5)2Pb·tmeda] 1 and [η-C5H5)2Pb·4,4′-Me2bipy] 2, result from the addition of tmeda and 4,4′-Me2bipy to [Pb(η-C5H5)2](1:1 equiv.); X-ray and solution studies reveal that the Lewis bases are only loosely associated to the PbII centres in these complexes.
Recommended Literature
- [1] Vertical-cavity surface-emitting laser (VCSEL)-based ultrafast photonic sintering of solid oxide fuel cells (SOFCs): prospects for time-efficient/two-dimensional scalability to large-sized SOFCs†
- [2] Notes
- [3] The role of the biotin linker in polymer antibody mimetics, iBodies, in biochemical assays†
- [4] Recording force events of single quantum-dot endocytosis†
- [5] Effect of an external electric field, aqueous solution and specific adsorption on segregation of PtML/MML/Pt(111) (M = Cu, Pd, Au): a DFT study†
- [6] Acid-catalysed electron-transfer reactions of lead tetra-acetate: stable cation-radicals from carbazole derivatives
- [7] Light sources
- [8] Understanding the DNA binding of novel non-symmetrical guanidinium/2-aminoimidazolinium derivatives†‡
- [9] Multicomponent approaches to 8-carboxylnaphthyl-functionalized pyrazolo[3,4-b]pyridine derivatives†
- [10] Vine-like MoS2 anode materials self-assembled from 1-D nanofibers for high capacity sodium rechargeable batteries†
Journal Name：Chemical Communications
Research Products
-
Benzenediazonium,chloride (1:1)
CAS no.: 100-34-5
